Cas no 2168807-16-5 ({2,6-dioxaspiro3.4octan-5-yl}methanesulfonamide)
{2,6-dioxaspiro3.4octan-5-yl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- {2,6-dioxaspiro3.4octan-5-yl}methanesulfonamide
- {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide
- EN300-1478906
- 2168807-16-5
-
- Inchi: 1S/C7H13NO4S/c8-13(9,10)3-6-7(1-2-12-6)4-11-5-7/h6H,1-5H2,(H2,8,9,10)
- InChI Key: VWAIDCJYEQZCSJ-UHFFFAOYSA-N
- SMILES: S(CC1C2(COC2)CCO1)(N)(=O)=O
Computed Properties
- Exact Mass: 207.05652907g/mol
- Monoisotopic Mass: 207.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 87Ų
{2,6-dioxaspiro3.4octan-5-yl}methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478906-1.0g |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1478906-50mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 50mg |
$851.0 | 2023-09-28 | ||
| Enamine | EN300-1478906-100mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 100mg |
$892.0 | 2023-09-28 | ||
| Enamine | EN300-1478906-250mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 250mg |
$933.0 | 2023-09-28 | ||
| Enamine | EN300-1478906-500mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 500mg |
$974.0 | 2023-09-28 | ||
| Enamine | EN300-1478906-1000mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 1000mg |
$1014.0 | 2023-09-28 | ||
| Enamine | EN300-1478906-2500mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 2500mg |
$1988.0 | 2023-09-28 | ||
| Enamine | EN300-1478906-5000mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 5000mg |
$2940.0 | 2023-09-28 | ||
| Enamine | EN300-1478906-10000mg |
{2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide |
2168807-16-5 | 10000mg |
$4360.0 | 2023-09-28 |
{2,6-dioxaspiro3.4octan-5-yl}methanesulfonamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on {2,6-dioxaspiro3.4octan-5-yl}methanesulfonamide
Comprehensive Overview of {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide (CAS No. 2168807-16-5)
The compound {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide (CAS No. 2168807-16-5) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and sulfonamide functional group make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its molecular stability, bioavailability, and synthetic versatility.
One of the most intriguing aspects of {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide is its spirocyclic architecture, which contributes to its conformational rigidity. This feature is highly sought after in medicinal chemistry, as it can enhance binding affinity to biological targets. The compound's methanesulfonamide moiety further adds to its utility, enabling interactions with enzymes and receptors involved in critical metabolic pathways. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine.
In the context of green chemistry, {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide stands out due to its potential for sustainable synthesis. With growing emphasis on eco-friendly solvents and catalytic processes, researchers are investigating ways to optimize its production while minimizing environmental impact. This aligns with the broader industry shift toward sustainable pharmaceuticals, a topic frequently searched by professionals and academics alike.
The compound's physicochemical properties, such as solubility and lipophilicity, have also been a focal point of research. These characteristics are critical for drug formulation and delivery systems, particularly in the development of oral therapeutics. Given the rising demand for patient-centric drug design, {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide offers a compelling case study for balancing efficacy and safety.
Another area of interest is the compound's potential role in covalent inhibitors, a hot topic in targeted therapy. Its reactive sulfonamide group can form stable bonds with specific amino acid residues, making it a valuable tool for proteomics research and kinase inhibition. This has led to increased searches for sulfonamide-based drugs and spirocyclic compounds in academic databases and patent filings.
From a synthetic chemistry perspective, {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide presents opportunities for scaffold diversification. Its core structure can be modified to create libraries of analogs, facilitating structure-activity relationship (SAR) studies. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict bioactive molecules.
In summary, {2,6-dioxaspiro[3.4]octan-5-yl}methanesulfonamide (CAS No. 2168807-16-5) represents a multifaceted compound with broad applications in modern science. Its unique spirocyclic design, combined with its sulfonamide functionality, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is likely to remain at the forefront of discussions on innovative therapeutics and sustainable chemistry.
2168807-16-5 ({2,6-dioxaspiro3.4octan-5-yl}methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)